5-Cyclopropoxy-3-fluoropyridin-2-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-fluoropyridin-2-amine
• InChI: InChI=1S/C8H9FN2O/c9-7-3-6(4-11-8(7)10)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: OYYFUADIMMTLPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)N)F

Description

5-Cyclopropoxy-3-fluoropyridin-2-amine is a fluorinated pyridine derivative characterized by a cyclopropoxy substituent at the 5-position and a fluorine atom at the 3-position of the pyridine ring. Its compact cyclopropoxy group introduces steric constraints and electronic effects, which may modulate binding affinity and metabolic stability in drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-bromo-2-nitropyridine with tetrabutylammonium fluoride (Bu4NF) in dimethylformamide (DMF) at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with cyclopropanol under appropriate conditions to introduce the cyclopropoxy group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-3-fluoropyridin-2-amine can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Cyclization: The presence of the cyclopropoxy group allows for potential cyclization reactions, forming new ring structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction reactions can produce different oxidized or reduced derivatives.

Scientific Research Applications

5-Cyclopropoxy-3-fluoropyridin-2-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds and heterocycles.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-fluoropyridin-2-amine involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom enhances the compound’s ability to interact with biological molecules, potentially inhibiting enzymes or receptors involved in disease processes . The cyclopropoxy group may also contribute to the compound’s binding affinity and selectivity for its targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section evaluates key structural analogs, focusing on substituent variations, physicochemical properties, and functional implications.

Substituent Position and Electronic Effects

• 4-Fluoropyridin-2-amine (CAS: [1211537-08-4], Similarity: 0.88): The fluorine atom at the 4-position (vs. This positional shift may influence reactivity in cross-coupling reactions or hydrogen-bonding interactions in biological targets .

• 5-Chloro-4-fluoropyridin-2-amine (CAS: [1393574-54-3], Similarity: 0.81):
  Replacing the cyclopropoxy group with chlorine at the 5-position increases electronegativity but reduces steric bulk. This substitution could enhance halogen bonding but decrease metabolic stability compared to the cyclopropoxy analog .

• cyclobutoxy) on solubility and steric hindrance. Cyclobutoxy groups may increase lipophilicity but reduce synthetic accessibility due to ring strain .

Functional Group Variations

• 2-Cyclobutoxypyridine-4-carboxylic acid :
  The carboxylic acid group at the 4-position (vs. amine in the target compound) shifts the molecule’s polarity and acidity, making it more suitable for metal coordination or salt formation in crystallography studies .

Research Findings and Implications

• Synthetic Accessibility: The cyclopropoxy group in 5-Cyclopropoxy-3-fluoropyridin-2-amine requires specialized reagents (e.g., cyclopropanol derivatives), whereas halogenated analogs like 5-Bromo-4-fluoropyridin-2-amine are more straightforward to synthesize via nucleophilic substitution .
• Biological Activity : Fluorine at the 3-position (vs. 4-position) may enhance metabolic stability by reducing oxidative deamination, as seen in kinase inhibitors targeting ATP-binding pockets .
• Thermodynamic Stability : Cyclopropoxy-substituted compounds exhibit lower ring strain compared to cyclobutoxy analogs, favoring their use in thermally sensitive reactions .